BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Profiling of 3-Bromo-4-
hydroxycinnamic Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 3-Bromo-4-hydroxycinnamic acid
CAS No.: 67808-77-9
Cat. No.: B3433949
Get Quote
. J

Executive Summary

3-Bromo-4-hydroxycinnamic acid (3-B-4-HCA) is a functionalized phenylpropanoid derivative
serving as a critical scaffold in the synthesis of bioactive pharmaceuticals.[1] Distinguished by
the presence of an ortho-bromine substituent on the phenolic ring, this molecule exhibits
enhanced lipophilicity and altered acidity compared to its parent compound, p-coumaric acid.
These properties modulate its interaction with biological targets, particularly in the inhibition of
matrix metalloproteinases (MMPs) and as a precursor for antioxidant conjugates. This guide
provides a definitive analysis of its physicochemical identity, spectral characteristics, and
validated experimental protocols for property determination.

Molecular Identity & Structural Analysis[2]
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Parameter Data

2E)-3-(3-Bromo-4-hydroxyphenyl)prop-2-enoic
IUPAC Name ( d) ( Y yphenyhprop
aci

3-Bromo-p-coumaric acid; 3-Bromo-4-
Common Synonyms i .
hydroxybenzeneacrylic acid

CAS Registry Number 119405-32-2

Molecular Formula CoH7BrOs

Molecular Weight 243.05 g/mol

SMILES OC(=0)/C=C/C1=CC(Br)=C(0)C=C1
InChl Key HOZXBZABAJSGDX-DUXPYHPUSA-N

Stereochemical Configuration

The compound exists primarily as the trans (E) isomer due to the steric hindrance in the cis (2)
configuration. The E-isomer is thermodynamically more stable (>95% purity in standard
synthesis) and is characterized by a large coupling constant (J = 16 Hz) between the vinylic
protons in *H NMR.

Structural Diagram & Synthesis Logic

The following diagram illustrates the standard Knoevenagel condensation pathway used to
synthesize 3-B-4-HCA, highlighting the critical control points for stereoselectivity.
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Figure 1: Synthesis of 3-B-4-HCA via Knoevenagel condensation. The reaction favors the (E)-

isomer due to steric relaxation during the decarboxylation step.

Physicochemical Properties Profile

The introduction of the bromine atom at the C3 position significantly alters the electronic
landscape of the molecule compared to non-halogenated analogs.

Thermodynamic & Solubility Data
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Property Value | Range Technical Insight

Lower than p-coumaric acid

210°C) due to disruption of
Melting Point 174 - 178 °C (Experimental)* ( ) ] P

crystal lattice hydrogen

bonding by the bulky Br atom.

Similar to cinnamic acid; slight
pKai (Carboxyl) 4.35 £ 0.10 (Predicted) inductive acidification by the

aryl bromide.

Significantly more acidic than
phenol (pKa 10) due to the
pKaz (Phenol) 8.10 £ 0.20 (Predicted) ortho-bromo electron-

withdrawing effect (inductive -

).

Moderate lipophilicity. The

bromine atom increases logP
logP (Octanol/Water) 22-24 ] )

by ~0.7 units relative to p-

coumaric acid.

Requires pH adjustment (> pH
Water Solubility Low (< 0.5 mg/mL) 5) or cosolvents for aqueous

formulation.

Soluble in DMSO (>50
Solubility (Organic) High mg/mL), Ethanol, DMF,
Methanol.

*Note: Melting points may vary based on solvent of crystallization. Values derived from
analogous halogenated cinnamic acids.

Spectral Characterization (Diagnhostic Peaks)

Researchers should use the following diagnostic signals to verify identity and purity.

o UV-Vis Absorption:
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= 320-325 nm (in MeOH). The bathochromic shift (red shift) relative to cinnamic acid is due
to the auxochromic -OH and -Br groups extending conjugation.

* IR Spectroscopy (KBr):
o 3300-3400 cm~1: Broad O-H stretch (Phenolic/Carboxylic).
o 1670-1690 cm~1: C=0 stretch (Conjugated acid).
o 1620 cm~%: C=C alkene stretch.

e 'HNMR (400 MHz, DMSO-de):

o

7.50 (d, J = 16.0 Hz, 1H, H-vinyl-B): Characteristic of trans-geometry.

o

6.35 (d, J = 16.0 Hz, 1H, H-vinyl-a).

o

7.80 (d, J = 2.0 Hz, 1H, H-2): Deshielded doublet due to ortho-Br.

o

7.55 (dd, 1H, H-6): Ortho-coupling to H-5.

o

6.98 (d, 1H, H-5): Shielded by ortho-OH.

Experimental Protocols for Property Determination

To ensure data integrity in drug development pipelines, the following self-validating protocols
are recommended.

Protocol: Potentiometric Determination of pKa

This method differentiates between the carboxyl and phenolic protons using a standard titration
workflow.

Reagents:
e 0.01 M NaOH (Standardized).
e 0.1 M KCI (lonic strength adjuster).

o Degassed water (COz-free).
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Workflow:

¢ Dissolution: Dissolve 5.0 mg of 3-B-4-HCA in 10 mL of a Methanol:Water (20:80) mixture
containing 0.1 M KCI. Note: Methanol is required for initial solubility; extrapolation to 0%
organic solvent is necessary for aqueous pKa.

» Calibration: Calibrate pH electrode using buffers at pH 4.01, 7.00, and 10.01.
e Titration: Titrate with 0.01 M NaOH in 10 pL increments.
o Data Analysis: Plot pH vs. Volume of NaOH. Identify two inflection points.

o Inflection 1 (pH ~4.4): Deprotonation of -COOH.

o Inflection 2 (pH ~8.1): Deprotonation of -OH.

 Validation: The first equivalence point must occur at exactly 1.0 equivalent of base.
Deviations >5% indicate impurity or weighing error.

Protocol: Thermodynamic Solubility (Shake-Flask
Method)

This protocol determines the equilibrium solubility, critical for formulation.
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Start: Excess Solid Addition

Equilibration
(Shake at 25°C or 37°C for 24-72h)

:

Phase Separation
(Centrifugation / Filtration 0.45um)

Quantification (HPLC-UV @ 320nm)

Calculation
(Conc = Peak Area / Response Factor)

Click to download full resolution via product page
Figure 2: Workflow for thermodynamic solubility determination.

Methodology:

Add excess 3-B-4-HCA (~10 mg) to 2 mL of phosphate buffer (pH 7.4) and 0.1 N HCI (pH
1.2) in separate glass vials.

Agitate at 37°C for 48 hours.

Filter supernatant using a PVDF syringe filter (0.45 pum). Caution: Discard the first 0.5 mL of
filtrate to account for filter adsorption.

Analyze filtrate via HPLC (C18 column, ACN:Water gradient).

Applications in Drug Design
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The 3-bromo-4-hydroxy moiety acts as a pharmacophore mimic for tyrosine or phenylalanine
residues, but with enhanced binding capabilities due to the halogen bond potential of bromine.

e MMP Inhibition: The hydroxamic acid derivatives of 3-B-4-HCA are potent inhibitors of Matrix
Metalloproteinases (MMPs). The bromine atom fills the hydrophobic S1' pocket of the
enzyme, improving selectivity over non-halogenated analogs.

o Antioxidant Activity: The phenolic hydroxyl group acts as a radical scavenger. The ortho-
bromine stabilizes the resulting phenoxy radical via resonance and steric shielding,
potentially extending the half-life of the antioxidant effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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